Cas no 1105248-96-1 (N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide)

• Product Name: N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide
• CAS No: 1105248-96-1
• MF: C₁₉H₂₁ClN₄O₂S
• MW: 404.913641691208
• CID: 6059996
• PubChem ID: 42173543
• Update Time: 2025-10-05

N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide
• N-{6-[(3-{[(2-chlorophenyl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide
• N-(6-((4-((2-chlorobenzyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• 1105248-96-1
• SR-01000921612-1
• F5248-0585
• SR-01000921612
• N-[6-[4-[(2-chlorophenyl)methylamino]-4-oxobutyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• VU0638720-1
• AKOS024502567

• Inchi： 1S/C19H21ClN4O2S/c20-15-5-2-1-4-14(15)12-21-17(25)6-3-11-27-18-10-9-16(23-24-18)22-19(26)13-7-8-13/h1-2,4-5,9-10,13H,3,6-8,11-12H2,(H,21,25)(H,22,23,26)
• InChI Key： VVAOVQZWEULRFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CCCSC1=CC=C(N=N1)NC(C1CC1)=O)=O

Computed Properties

• Exact Mass: 404.1073748g/mol
• Monoisotopic Mass: 404.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide

Recent Advances in the Study of N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide (CAS: 1105248-96-1)

The compound N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide (CAS: 1105248-96-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. These in silico studies have been complemented by in vitro assays, which have demonstrated the compound's efficacy in inhibiting specific protein-protein interactions critical for disease progression.

One of the most notable findings from recent research is the compound's potential as a modulator of the NF-κB signaling pathway. NF-κB is a key regulator of immune responses and inflammation, and its dysregulation is associated with numerous diseases, including cancer and autoimmune disorders. Preliminary data suggest that N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide can effectively suppress NF-κB activation in cell-based models, thereby reducing the production of pro-inflammatory cytokines. This discovery positions the compound as a promising candidate for further development in anti-inflammatory and anti-cancer therapies.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in neurodegenerative diseases. Studies using animal models of Alzheimer's disease have shown that N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide can cross the blood-brain barrier and exhibit neuroprotective effects. These effects are attributed to the compound's ability to inhibit oxidative stress and reduce amyloid-beta aggregation, two hallmark features of Alzheimer's pathology. While these findings are preliminary, they highlight the compound's versatility and potential for multi-therapeutic applications.

Despite these promising results, challenges remain in the development of N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide as a clinically viable drug. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is focused on conducting comprehensive pharmacokinetic and pharmacodynamic analyses to better understand the compound's behavior in vivo. Furthermore, efforts are underway to synthesize analogs with improved potency and reduced off-target effects.

In conclusion, N-{6-(3-{(2-chlorophenyl)methylcarbamoyl}propyl)sulfanylpyridazin-3-yl}cyclopropanecarboxamide (CAS: 1105248-96-1) represents a promising molecule with diverse therapeutic potential. Recent studies have shed light on its mechanisms of action and applications in inflammation, cancer, and neurodegenerative diseases. However, further research is necessary to overcome existing challenges and fully realize its clinical potential. The continued exploration of this compound and its derivatives is expected to yield valuable insights and contribute to the development of novel therapeutics in the coming years.